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Compound Focus: Verosudil Hydrochloride

CAS No.: 1414854-44-6

Cat. No.: S546704

Verosudil Solution Preparation Guide

Verosudil (also known as AR-12286) is a potent Rho-associated coiled-coil protein kinase (ROCK) inhibitor,
with equal activity against ROCK1 and ROCK2 (Ki = 2 nM for both) [1] [2] [3]. It is investigated for its
potential in treating glaucoma and ocular hypertension by increasing trabecular outflow to reduce intraocular

pressure [2] [4] [5].

Solubility and Stock Solution Preparation

For in vitro work, Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing concentrated stock

solutions.
Parameter Specification
Molecular Weight 327.40 g/mol [1] [2] [3]
CAS Number 1414854-42-4 [1] [2] [3]
Solubility in DMSO ~16.7 mg/mL (~50.9 mM) [1] [2]
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Parameter

Common Stock Concentrations

Specification

10 mM, 50 mM, 100 mM

Preparation of a 10 mM DMSO Stock Solution:

e Calculate Mass: To prepare 1 mL of 10 mM stock solution, weigh 3.27 mg of Verosudil powder.
¢ Weigh Powder: Use an analytical balance to accurately weigh the compound.

¢ Dissolve: Transfer the powder to a volumetric flask and add DMSO to a final volume of 1 mL.
¢ Mix: Gently vortex or sonicate the solution until the powder is fully dissolved, ensuring a clear

solution.

¢ Aliquot and Store: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store at -20°C or -80°C [1] [2].

Working Solution Formulations for Experimental Use

The following table summarizes three reliable formulations for preparing working solutions for different

experimental applications. Always prepare these solutions fresh on the day of the experiment.

Formulation Composition

Final Verosudil
Concentration

Application & Notes

Formulation1l 10% DMSO + 40%
[1] [3] PEG300 + 5% Tween-80
+ 45% Saline

Formulation2 10% DMSO + 90% (20%
[1] [2] SBE-B-CD in Saline)

Formulation3 10% DMSO + 90% Corn
[1] [2] Oil

>1.67 mg/mL (5.10
mM)

>1.67 mg/mL (5.10

mM)

>1.67 mg/mL (5.10
mM)

In vivo (common); sequential
addition of solvents is critical for
clarity.

In vivo; suitable where
PEG/Tween is not desired.

In vivo (long-term studies);
carefully consider for
administration over half a month.

Step-by-Step Protocol for Formulation 1: This protocol is an example for preparing 1 mL of a ready-to-use

solution.
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e Prepare DMSO Stock: Ensure you have a 16.7 mg/mL Verosudil stock solution in DMSO.

e Add Solvents Sequentially:
o Pipette 100 pL of the 16.7 mg/mL DMSO stock solution into a clean vial.

o Add 400 pL of PEG300 and mix evenly.

o Add 50 pL of Tween-80 and mix evenly.

o Finally, add 450 L of physiological saline (0.9% NaCl) to bring the total volume to 1 mL.
¢ Final Check: Mix the solution thoroughly. It should appear clear. The resulting concentration is

approximately 1.67 mg/mL (5.10 mM) [1].

Experimental Workflow for Preparation

The following diagram outlines the key decision points and steps in preparing Verosudil for your

experiments:
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Start: Verosudil Powder

Prepare DMSO Stock Solution
(~16.7 mg/mL, ~50.9 mM)

Aliguot and Store
(-20°C or -80°C)

Thaw an aliquot \ Thaw an aliquot

Cn Vivo ApplicatiorD

In Vitro ApplicatiorD

Dilute in culture media Formulation 1. Formulation 2: Formulation 3:
: 10% DMSO, 40% PEG300 10% DMSO, 90% ) .
d ) ' 0, 0,
s 5% Tween-80, 45% Saline (20% SBE-B-CD in Saline) 10% DMSO, 90% Corn Oil

Use Immediately
or Prepare Fresh

Click to download full resolution via product page

Critical Notes for Researchers

e For Research Use Only: The information provided is for research applications only. Verosudil is not

for human diagnostic or therapeutic use [1] [2].
¢ Solvent Sequentiality: When preparing in vivo formulations, it is crucial to add the co-solvents in the

sequence described (from left to right, one by one) to ensure a clear, stable solution and prevent
precipitation [1].
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e Solution Stability: While stock solutions in DMSO are stable when stored at -80°C for up to 6
months, working solutions for in vivo studies should be prepared immediately before use to ensure
stability and potency [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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